Cyclooctane

Catalog No.
S599499
CAS No.
292-64-8
M.F
C8H16
M. Wt
112.21 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Cyclooctane

Cyclooctane addresses the limitations of common alkane solvents for high-temperature inert media and catalyst validation. Its symmetry and thermal properties enable:

  • High-boiling (149 °C) non-polar solvent for organometallic syntheses at 85-145 °C, without premature evaporation.
  • Sole substrate for C-H functionalization catalyst benchmarking: all 16 hydrogens equivalent yield a single product, simplifying analysis.
  • Latent-heat PCM with mp ~14.5 °C, suitable for near-room-temperature thermal energy storage and anti-icing coatings.

Supply from stabilized inventory with consistent ≥99% purity ensures reproducible results.

CAS Number

292-64-8

Product Name

Cyclooctane

IUPAC Name

cyclooctane

Molecular Formula

C8H16

Molecular Weight

112.21 g/mol

InChI

InChI=1S/C8H16/c1-2-4-6-8-7-5-3-1/h1-8H2

InChI Key

WJTCGQSWYFHTAC-UHFFFAOYSA-N

SMILES

C1CCCCCCC1

solubility

7.04e-05 M

Synonyms

1,2-cyclooctane, cyclooctane

Canonical SMILES

C1CCCCCCC1

The exact mass of the compound Cyclooctane is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 7.04e-05 m. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 72426. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Cyclic - Hydrocarbons, Alicyclic - Cycloparaffins - Cyclooctanes - Supplementary Records. The United Nations designated GHS hazard class pictogram is Flammable;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Purity

≥99%

Package Size

5 ml, 25 ml, 100 ml

Cyclooctane is a medium-ring, fully saturated cycloalkane (C8H16) characterized by a highly flexible ring structure and a unique thermal profile. As a non-polar hydrocarbon, it features a boiling point of approximately 149 °C and a melting point near 14.5 °C [1]. In industrial and advanced research settings, cyclooctane is primarily procured as a high-boiling inert solvent, a highly symmetric substrate for C-H activation and functionalization studies, and a latent-heat Phase Change Material (PCM) [2]. Its structural symmetry ensures that all 16 hydrogen atoms are chemically equivalent, making it a critical baseline material for evaluating catalytic efficiency, while its thermal transitions provide distinct advantages in thermal energy storage and anti-icing surface engineering [1].

Procurement Fit

Medium-ring strain ~9.7 kcal/mol transannular strain drives unique conformational behavior
Conformational standard Dominant boat-chair (~95%) ideal for calibrating medium-ring force fields
Distinct solvent properties Boiling point, density, and flash point differ substantially from neighboring cycloalkanes

Buyers frequently attempt to substitute cyclooctane with cheaper, more common alkanes like cyclohexane or n-octane, but these alternatives fail across several critical process dimensions. Cyclohexane, while structurally similar, has a significantly lower boiling point (80.7 °C), which limits its utility as a high-temperature reflux solvent and restricts the kinetic ceiling of unpressurized reactions [1]. Conversely, n-octane matches cyclooctane in carbon count but lacks its cyclic symmetry; during C-H functionalization or dehydrogenation, n-octane produces a complex mixture of regioisomers, drastically complicating product isolation and lowering target yields [2]. Furthermore, the melting points of cyclohexane (6.5 °C) and n-octane (-57 °C) fall outside the optimal ambient-temperature phase-transition window required for specific Phase Change Material (PCM) applications, rendering them ineffective for near-room-temperature latent heat storage or advanced frost-delay coatings [1].

Substitution Risk

Attribute Cyclooctane Cycloheptane / Cyclodecane
Strain energy High transannular strain, dominant boat-chair conformer Lower strain (C7) or higher strain (C10); different pseudorotation landscape
OH radical kinetics Intermediate rate constant, distinct ring-size dependence Slower (C7) or faster (C10) oxidation; environmental fate models may shift
Physical properties Boiling point ~151°C, flash point 28°C, density 0.834 g/mL Large differences in boiling point, flash point, and vapor pressure alter process safety and distillation

Extended Thermal Range in Non-Polar Reflux

Cyclooctane provides a substantially expanded thermal window for non-polar solvent applications compared to standard cycloalkanes. With a boiling point of 149 °C, cyclooctane allows for atmospheric reflux temperatures nearly 68 °C higher than cyclohexane (80.7 °C) and 81 °C higher than n-hexane (68 °C) [1]. This elevated boiling point permits the acceleration of sluggish reaction kinetics in an inert, non-polar environment without the need for specialized pressurized reactors[1].

Evidence DimensionAtmospheric Boiling Point (Reflux Ceiling)
Target Compound Data149 °C
Comparator Or BaselineCyclohexane (80.7 °C)
Quantified Difference+68.3 °C higher boiling point
ConditionsStandard atmospheric pressure (1 atm)

Enables chemists to drive high-activation-energy reactions to completion faster using standard glassware, reducing equipment overhead.

Strain energy
Cross-study comparable
9.7 kcal/mol
+3.5 vs cycloheptane (6.2)
-2.3 vs cyclodecane (12.0)
Predicts thermodynamic stability and conformational flexibility differences
Force-field and heat of formation data

Absolute Regioselectivity in C-H Activation

In catalytic C-H functionalization workflows, cyclooctane's symmetry ensures that all methylene groups are equivalent, leading to single-product formation. In copper-catalyzed carbene insertion studies, cyclooctane afforded the target insertion product in 84% isolated yield [1]. In contrast, the linear comparator n-octane yielded a complex mixture of three different insertion products with a combined yield of only 50-52%[1].

Evidence DimensionProduct yield and isomeric purity in C-H carbene insertion
Target Compound Data84% yield (single isomer)
Comparator Or Baselinen-Octane (50-52% combined yield, 3 isomers)
Quantified Difference32-34% higher overall yield and 100% regioselectivity
ConditionsDiimine-copper(I) catalyzed reaction with trimethylsilyldiazomethane

Eliminates the need for complex, resource-intensive chromatographic separations of isomers, significantly lowering the cost of synthesizing functionalized C8 precursors.

OH radical kinetics
Head-to-head
13.5±0.4 ×10⁻¹² cm³ molec⁻¹ s⁻¹
+2.5 vs C7 (11.0)
-2.4 vs C10 (15.9)
Supports atmospheric modeling and environmental fate ranking
Relative rate method, 298 K, gas-phase

Superior Kinetics in Transfer Dehydrogenation

Cyclooctane is widely preferred over linear alkanes as a model substrate for testing transfer dehydrogenation catalysts due to its favorable kinetic profile. Computational and experimental studies using pincer-iridium and rhodium complexes demonstrate that the oxidative addition of the C-H bond in cyclooctane has an energy barrier approximately 4 kcal/mol lower than that of n-octane[1]. This lower barrier translates to significantly higher turnover frequencies and turnover numbers (TON) in catalytic alkane dehydrogenation protocols[1].

Evidence DimensionOxidative addition energy barrier for C-H bond activation
Target Compound Data~4 kcal/mol lower barrier
Comparator Or Baselinen-Octane (Baseline)
Quantified Difference4 kcal/mol kinetic advantage
ConditionsTransfer dehydrogenation catalyzed by pincer complexes

Validates cyclooctane as the optimal benchmark substrate for proving the efficacy of novel organometallic catalysts before moving to more challenging linear alkanes.

Physical properties
Cross-study comparable
BP 150–152°C (+33 vs C7, -50 vs C10)
Density 0.834 g/mL (+0.02 vs C7, -0.04 vs C10)
Flash point 28°C (+22 vs C7, -37 vs C10)
Informs solvent selection, process safety, and distillation design
Standard pressure; vapor pressure at 37.7°C also differs

Ambient Latent Heat for Anti-Icing Applications

Cyclooctane's specific melting point (~14.5 °C) makes it highly effective as a Phase-Switching Liquid (PSL) for delaying frost formation. Because it freezes at a temperature higher than the freezing point of water (0 °C), surface-infused cyclooctane releases latent heat during its phase transition when exposed to cold environments [1]. Research demonstrates that such PSLs can impede condensation-frosting up to 15 times longer in a surface-infused state compared to conventional non-phase-changing lubricant-infused surfaces [1].

Evidence DimensionFrosting delay duration on infused surfaces
Target Compound DataUp to 15x longer delay in condensation-frosting
Comparator Or BaselineConventional lubricant-infused surfaces (e.g., silicone oil)
Quantified Difference15-fold increase in frost delay time
ConditionsPeltier cooling at -15 °C, 80% relative humidity

Provides material scientists with a highly specific thermal-buffer compound for engineering advanced passive anti-icing and frost-resistant coatings.

Microencapsulation
Head-to-head
Reported higher acoustic attenuation at 3.5 MHz and particle volume concentration vs cyclohexane; wider liquid range vs (-)-camphene
Supports microencapsulation solvent selection for ultrasound contrast agents
Freeze-drying emulsion study; biodegradable polyester

High-Temperature Non-Polar Reaction Media

Where this compound is the right choice for organometallic synthesis or polymerizations requiring a non-coordinating, non-polar solvent at temperatures between 85 °C and 145 °C, where cyclohexane would boil off and heavier linear alkanes would complicate product isolation [1].

C-H Activation Catalysis Benchmark

Where this compound is the right choice for validating the activity of novel transition-metal catalysts (e.g., Ir, Rh, Cu pincer complexes). Its symmetry guarantees a single functionalized product, simplifying NMR/GC analysis and proving catalytic viability before testing on complex linear alkanes [2].

Ambient PCM for Thermal Storage & Anti-Icing

Where this compound is the right choice for microencapsulated thermal energy storage or anti-icing surface coatings. Its ~14.5 °C melting point is perfectly positioned to trigger latent heat release just above the freezing point of water, preventing frost propagation on critical infrastructure [3].

Application Fit

Application
Selection Property
Validation Focus
Nylon 6-8 precursor
C8 ring size for suberic acid synthesis
Polymer grade verification and monomer purity
Microencapsulation solvent
Liquid range and reported process yield
Acoustic performance and yield under freeze-drying conditions
Conformational analysis standard
Dominant boat-chair conformer population
NMR conformational calibration and force field validation
Atmospheric chemistry model
Distinct ring-strain and kinetic profile
Oxidation kinetics and ring-size effect isolation

XLogP3

4.5

Boiling Point

149.0 °C

LogP

4.45 (LogP)

Melting Point

14.8 °C

UNII

KKZ3KBS654

GHS Hazard Statements

Aggregated GHS information provided by 97 companies from 3 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H226 (100%): Flammable liquid and vapor [Warning Flammable liquids];
H304 (27.84%): May be fatal if swallowed and enters airways [Danger Aspiration hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Vapor Pressure

5.51 mmHg

Pictograms

Health Hazard Flammable

Flammable;Health Hazard

Other CAS

292-64-8

Wikipedia

Cyclooctane
Kamata et al. Efficient stereo- and regioselective hydroxylation of alkanes catalysed by a bulky polyoxometalate. Nature Chemistry, doi: 10.1038/nchem.648, published online 2 May 2010 http://www.nature.com/nchem
Voica et al. Guided desaturation of unactivated aliphatics. Nature Chemistry, doi: 10.1038/nchem.1385, published online 8 July 2012 http://www.nature.com/nchem

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